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Abstract

Dodecyl methyl sulfide, also known as 1-(methylthio)dodecane, is an organic thioether with
the chemical formula C13H28S.[1][2][3] This document provides a comprehensive technical
overview of its chemical structure, physicochemical properties, synthesis, and spectral
characterization. Detailed experimental protocols and data are presented to support its
application in research and development.

Chemical Structure and Identification

Dodecyl methyl sulfide consists of a dodecyl group and a methyl group attached to a sulfur
atom, forming a thioether.[1][4] Its structure has been confirmed by various spectroscopic
methods.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 3698-89-3[1][2][3][5][6][7]

Molecular Formula C13H28S[1][2][3]

Molecular Weight 216.43 g/mol [3][5][8]

IUPAC Name 1-(methylthio)dodecane[9]

Canonical SMILES CCCCCCCCCCCCSCl1][6]

InChl Key KIWHJIDGMOQJLGF-UHFFFAOYSA-N[1][2][6]

Methyl lauryl sulfide, 2-Thiatetradecane,

Synonyms ]
Dodecyl methyl sulphide[1][2][10]

Physicochemical Properties

Dodecyl methyl sulfide is a colorless to pale yellow liquid with a characteristic fishy odor.[1][5]
It is generally insoluble in water but soluble in organic solvents such as ethanol.[1][5]

Table 2: Physical and Chemical Properties
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Property Value Reference
Appearance Colorless to pale yellow liquid [1]

Boiling Point 110 °C at 0.2 mmHg [61[7]
290-291 °C at 760 mmHg 5]

(estimated)

Melting Point -2 °C (literature) [7]

Density 0.816 g/mL at 25 °C [6][7]
Refractive Index (n20/D) 1.4610 [6]

Flash Point >110 °C [11]

0.004 mmHg at 25 °C
Vapor Pressure . [5]
(estimated)

logP (o/w) 6.582 (estimated) [5]
B Insoluble in water; Soluble in
Solubility [1][5]
alcohol

Synthesis of Dodecyl Methyl Sulfide

The most common and efficient method for the synthesis of dodecyl methyl sulfide is
analogous to the Williamson ether synthesis. This involves the nucleophilic substitution of a
halide in a long-chain alkyl halide by a thiolate anion. Specifically, sodium methanethiolate is
reacted with 1-bromododecane in an SN2 reaction to yield the final product.

General Reaction Scheme
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Reactants

1-Bromododecane Sodium Methanethiolate
(C12H258Br) (CH3SNa)

SN2 Reaction

(e.g., in Ethanol)

Products

Dodecyl Methyl Sulflde Sodlum Bromide
(C13H28S) (NaBr)
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Starting Materials
(1-Bromododecane, NaSCH3)

SN2 Reaction

Aqueous Workup
& Extraction

;

(Drying of Organic Phasej

Vacuum Distillation

[Pure Dodecyl Methyl Sulfida

Spectroscopic Analysis
(NMR, MS, IR)

Characterized Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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